Cas no 2228451-99-6 (1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine)

• Product Name: 1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine
• CAS No: 2228451-99-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 6212703
• PubChem ID: 165849578
• Update Time: 2025-06-11

1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine
• EN300-1748774
• 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine
• 2228451-99-6

• Inchi： 1S/C12H15N3/c1-9(13)12(5-6-12)10-8-14-15-7-3-2-4-11(10)15/h2-4,7-9H,5-6,13H2,1H3
• InChI Key： LPVCJZGIVQUNKO-UHFFFAOYSA-N
• SMILES： NC(C)C1(C2C=NN3C=CC=CC3=2)CC1

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 43.3Ų

Additional information on 1-(1-{pyrazolo1,5-apyridin-3-yl}cyclopropyl)ethan-1-amine

Comprehensive Overview of 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine (CAS No. 2228451-99-6)

1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine (CAS No. 2228451-99-6) is a novel heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the pyrazolo[1,5-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse pharmacological properties. Its molecular structure combines a cyclopropyl ring and an ethylamine moiety, which may contribute to its binding affinity and selectivity toward various biological targets.

Recent studies highlight the growing interest in pyrazolo[1,5-a]pyridine derivatives as key intermediates in drug discovery. Researchers are particularly focused on their applications in developing kinase inhibitors, anti-inflammatory agents, and central nervous system (CNS) modulators. The incorporation of a cyclopropyl group in 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine enhances its metabolic stability and bioavailability, making it a promising candidate for further optimization. This aligns with the current trend in medicinal chemistry to design compounds with improved pharmacokinetic profiles.

From a synthetic perspective, the preparation of CAS No. 2228451-99-6 involves multi-step organic transformations, including cyclopropanation and amine functionalization. Advanced techniques such as palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis have been explored to improve yield and purity. These methods cater to the increasing demand for scalable and environmentally friendly synthetic routes, a topic frequently searched in academic and industrial forums.

The compound's potential applications extend beyond pharmaceuticals. In agrochemical research, pyrazolo[1,5-a]pyridine scaffolds are investigated for their herbicidal and insecticidal activities. The ethylamine side chain in 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine could facilitate interactions with plant enzymes or pest receptors, offering a new avenue for crop protection solutions. This resonates with the global push for sustainable agriculture and reduced chemical residues in food production.

Analytical characterization of CAS No. 2228451-99-6 typically employs high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure compliance with regulatory standards and address the industry's emphasis on quality control. Discussions around analytical method validation and impurity profiling are prevalent in online scientific communities, reflecting the compound's relevance in current research.

In conclusion, 1-(1-{pyrazolo[1,5-a]pyridin-3-yl}cyclopropyl)ethan-1-amine represents a versatile building block with broad interdisciplinary appeal. Its structural complexity and functional group diversity make it a subject of ongoing investigation in both academic and industrial settings. As research progresses, this compound may unlock new opportunities in therapeutic development and sustainable chemistry, addressing some of the most pressing challenges in modern science.